(3S,4S)-benzyl 4-amino-3-hydroxypiperidine-1-carboxylate
Description
(3S,4S)-benzyl 4-amino-3-hydroxypiperidine-1-carboxylate, also known as BAHPC, is a synthetic compound derived from piperidine, an alkaloid found in a variety of plants. It is a white crystalline solid with a molecular weight of 231.3 g/mol. BAHPC is a versatile compound that is used for a variety of purposes in scientific research and laboratory experiments.
Scientific Research Applications
Pharmacological Applications
Studies have explored various pharmacological potentials of compounds structurally related to "(3S,4S)-benzyl 4-amino-3-hydroxypiperidine-1-carboxylate". For instance, research on stereochemistry and pharmacology of certain stereoisomers highlights their significant differences in biological properties, which can be crucial for developing targeted therapies (Brine et al., 1997). Furthermore, a review on the degradation pathways and biotoxicity of pharmaceutical by-products, including carboxylic acid derivatives, emphasizes the importance of understanding these compounds' environmental and health impacts (Qutob et al., 2022).
Biotechnological Advances
Research on the inhibitory effects of carboxylic acids on microbial biocatalysts sheds light on the challenges and strategies for producing bio-renewable chemicals. Understanding the mechanisms of inhibition by these compounds is crucial for engineering robust microbial strains for industrial applications (Jarboe et al., 2013).
Materials Science Innovations
The development of solvents for liquid-liquid extraction of carboxylic acids highlights the role of "(3S,4S)-benzyl 4-amino-3-hydroxypiperidine-1-carboxylate" related compounds in advancing materials science. These studies contribute to more efficient and environmentally friendly processes for recovering carboxylic acids from aqueous streams, which is vital for the production of bio-based plastics and other materials (Sprakel & Schuur, 2019).
properties
IUPAC Name |
benzyl (3S,4S)-4-amino-3-hydroxypiperidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3/c14-11-6-7-15(8-12(11)16)13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12,16H,6-9,14H2/t11-,12-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRKGMFWANMCSOS-RYUDHWBXSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(C1N)O)C(=O)OCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@@H]([C@H]1N)O)C(=O)OCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3S,4S)-benzyl 4-amino-3-hydroxypiperidine-1-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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